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Compound of Interest

Compound Name: Lanthanum isopropoxide

Cat. No.: B101173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Lanthanum isopropoxide, La(O-i-Pr)₃, is a moisture-sensitive, solid organometallic compound

that serves as a versatile precursor and catalyst in a variety of chemical transformations. Its

utility spans from the synthesis of lanthanum-based materials to being a key component in

stereoselective catalysis. This technical guide provides a comprehensive overview of the

chemical and physical properties of lanthanum isopropoxide, detailed experimental protocols

for its synthesis and characterization, and an exploration of its reactivity and catalytic

applications.

Chemical and Physical Properties
Lanthanum isopropoxide is a white to off-white powder. It is highly sensitive to moisture and

air, readily hydrolyzing to form lanthanum hydroxide and isopropanol. Proper handling and

storage under inert conditions are therefore critical.[1][2][3] It is soluble in organic solvents such

as tetrahydrofuran, toluene, hexane, and isopropanol.[4]
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Property Value Reference(s)

Chemical Formula C₉H₂₁LaO₃ [5]

Molecular Weight 316.17 g/mol [5]

Appearance
White to off-white

powder/crystals
[4][5]

Melting Point 120-128 °C [4]

Boiling Point 170 °C at 0.04 mmHg [4]

Solubility
Soluble in THF, toluene,

hexane, isopropanol
[4]

Hydrolytic Sensitivity

High; reacts rapidly with

moisture, water, and protic

solvents

[4]

Air Sensitivity High [1][3]

Synthesis Protocols
The synthesis of high-purity lanthanum isopropoxide can be achieved through several

methods. Below are two detailed experimental protocols.

From Anhydrous Lanthanum Chloride
This method involves the reaction of anhydrous lanthanum chloride with potassium

isopropoxide.

Experimental Protocol:

In a flame-dried, three-necked flask equipped with a reflux condenser, a magnetic stirrer, and

an inert gas inlet, a solution of potassium isopropoxide is prepared by reacting metallic

potassium with anhydrous isopropanol.

Anhydrous lanthanum chloride is suspended in a mixed solvent of isopropanol and toluene

under an inert atmosphere.
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The potassium isopropoxide solution is added dropwise to the lanthanum chloride

suspension with vigorous stirring.

After the addition is complete, the reaction mixture is refluxed for several hours to ensure the

completion of the reaction.

The isopropanol is then removed by distillation, and the solvent is replaced with toluene.

The reaction mixture is allowed to cool, and the precipitated potassium chloride is separated

by filtration or decantation.

The resulting filtrate, a solution of lanthanum isopropoxide in toluene, is then subjected to

vacuum distillation to remove the solvent.

The solid residue is further dried under vacuum to yield pure lanthanum isopropoxide.

From Lanthanum Metal
This protocol describes the direct reaction of lanthanum metal with isopropanol in the presence

of a catalyst.

Experimental Protocol:

A three-necked flask is fitted with a reflux condenser, a magnetic stirrer, and an inert gas

inlet. The entire apparatus is flame-dried and cooled under a stream of dry nitrogen or argon.

Lanthanum metal turnings, anhydrous isopropanol, and a catalytic amount of mercuric iodide

or a mixture of mercuric chloride and mercuric acetate are introduced into the flask.

The reaction mixture is heated to reflux under an inert atmosphere.

The reaction is monitored until the lanthanum metal is completely consumed.

After cooling to room temperature, the reaction mixture is filtered to remove any unreacted

starting material or solid byproducts.

The filtrate is then concentrated under reduced pressure to induce crystallization.
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The resulting solid lanthanum isopropoxide can be further purified by recrystallization from

hot isopropanol.

Reactivity and Handling
Hydrolysis
Lanthanum isopropoxide is extremely susceptible to hydrolysis. The reaction proceeds via

the nucleophilic attack of water on the electron-deficient lanthanum center, leading to the

stepwise replacement of isopropoxide ligands with hydroxyl groups. This ultimately results in

the formation of lanthanum hydroxide and isopropanol.

La(O-i-Pr)₃ La(O-i-Pr)₂(OH)

+ H₂O
- i-PrOH La(O-i-Pr)(OH)₂

+ H₂O
- i-PrOH La(OH)₃

+ H₂O
- i-PrOH

H₂O

i-PrOH

Click to download full resolution via product page

Stepwise hydrolysis of lanthanum isopropoxide.

Handling and Storage
Due to its air and moisture sensitivity, lanthanum isopropoxide must be handled using inert

atmosphere techniques, such as in a glovebox or using Schlenk line procedures.[2][6] It should

be stored in a tightly sealed container under a dry, inert atmosphere (e.g., argon or nitrogen) in

a cool, dry place.[1][3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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